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Compound of Interest

Compound Name: Antibacterial agent 64

Cat. No.: B12425828 Get Quote

Essential Safety and Handling Guide for
Antibacterial Agent 64
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Antibacterial agent 64. The following

procedures are based on best practices for handling potent, novel bioactive compounds and

should be supplemented by a comprehensive, substance-specific Safety Data Sheet (SDS)

obtained from the supplier.

Chemical Identifier:

Name: Antibacterial agent 64

Synonym: YycG Inhibitor

CAS Number: 618865-52-4[1]

Molecular Formula: C29H20ClN3O6S2[1]

Molecular Weight: 606.07 g/mol [1]

I. Personal Protective Equipment (PPE)
Given that Antibacterial agent 64 is a potent enzyme inhibitor intended for research use only,

a cautious approach to personal protection is warranted.[1][2] The following table summarizes
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the recommended PPE.

Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when handling

larger quantities or if there is a

risk of splashing.

Protects eyes and face from

splashes, aerosols, and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). It is advisable to

double-glove.

Prevents skin contact with the

compound.

Body Protection

A fully buttoned laboratory

coat. Consider a disposable

gown when handling larger

quantities.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended, especially

when handling the solid

compound or if aerosolization

is possible.

Minimizes the risk of inhaling

the compound, which could

have unknown toxicological

effects.

II. Operational Plan: Step-by-Step Handling Procedures
A. Preparation and Weighing:

Designated Area: Conduct all work with Antibacterial agent 64 in a designated area, such

as a chemical fume hood or a glove box, to minimize exposure.

Decontamination: Before starting, ensure the work area is clean and free of contaminants.

Weighing: When weighing the solid compound, use a balance inside a ventilated enclosure

to prevent the dispersion of powder.
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Spill Kit: Keep a spill kit readily accessible. The kit should contain absorbent materials,

appropriate PPE, and waste disposal bags.

B. Solubilization:

Solvent Selection: Refer to the product's technical data sheet for recommended solvents.

Procedure: Add the solvent to the vial containing the pre-weighed Antibacterial agent 64.

Cap the vial securely and mix gently until the compound is fully dissolved. Avoid vigorous

shaking to prevent aerosol formation.

C. Use in Experiments:

Controlled Environment: Perform all experimental procedures involving Antibacterial agent
64 within a primary engineering control, such as a chemical fume hood or biological safety

cabinet.

Pipetting: Use dedicated, calibrated pipettes. Avoid mouth pipetting.

Avoid Contamination: Do not touch door handles, keyboards, or other surfaces with gloved

hands that have been in contact with the compound. Change gloves frequently.

III. Disposal Plan
All waste materials contaminated with Antibacterial agent 64 must be treated as hazardous

chemical waste.

A. Waste Segregation:

Solid Waste: Collect all contaminated solid waste, including gloves, disposable lab coats,

pipette tips, and empty vials, in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all contaminated liquid waste, including unused solutions and rinsates,

in a separate, clearly labeled, and sealed hazardous waste container. Do not pour any

solutions containing Antibacterial agent 64 down the drain.

B. Decontamination of Work Surfaces:
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Initial Wipe-Down: After completing work, wipe down all surfaces with a suitable laboratory

disinfectant or cleaning agent.

Secondary Wipe-Down: Follow with a 70% ethanol solution to ensure thorough cleaning.

Disposal of Cleaning Materials: Dispose of all cleaning materials as hazardous solid waste.

C. Final Disposal:

Arrange for the collection and disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) office, following all local, state, and federal

regulations.

Visual Workflow for Handling Antibacterial Agent 64
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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